Cas no 1286218-70-9 (Unii-H1L2dsy2CM)

Unii-H1L2dsy2CM structure
Unii-H1L2dsy2CM structure
Product Name:Unii-H1L2dsy2CM
CAS No:1286218-70-9
MF:C22H22N8O6S4
MW:622.720077991486
CID:4556832
Update Time:2023-08-10

Unii-H1L2dsy2CM Chemical and Physical Properties

Names and Identifiers

    • H1L2DSY2CM
    • Ceftaroline M-1
    • beta-Lactam open-ring ceftaroline
    • Ceftaroline fosamil metabolite (ceftaroline M-1 )
    • Pyridinium, 4-(2-(((2R)-2-((R)-(((2Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(ethoxyimino)acetyl)amino)carboxymethyl)-4-carboxy-3,6-dihydro-2H-1,3-thiazin-5-yl)thio)-4-thiazolyl)-1-methyl-, inner salt
    • Unii-H1L2dsy2CM
    • Ceftaroline Fosamil Impurity 6
    • Inchi: 1S/C22H22N8O6S4/c1-3-36-28-14(16-27-21(23)40-29-16)17(31)25-15(20(34)35)18-26-13(19(32)33)12(9-37-18)39-22-24-11(8-38-22)10-4-6-30(2)7-5-10/h4-8,15,18,26H,3,9H2,1-2H3,(H4-,23,25,27,29,31,32,33,34,35)/b28-14-/t15-,18+/m0/s1
    • InChI Key: YXIOPLJUAOXODC-BRZRCAQJSA-N
    • SMILES: S1CC(=C(C(=O)[O-])N[C@H]1[C@@H](C(=O)[O-])NC(/C(/C1=NSC(N)=N1)=N\OCC)=O)SC1=NC(=CS1)C1C=C[N+](C)=CC=1.[H+]

Computed Properties

  • Exact Mass: 622.05451515 g/mol
  • Monoisotopic Mass: 622.05451515 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 9
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 319
  • Molecular Weight: 622.7

Unii-H1L2dsy2CM Security Information

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